Cas no 1806383-65-2 (3-Bromo-1-(3-(difluoromethoxy)-5-ethylphenyl)propan-1-one)

• Product Name: 3-Bromo-1-(3-(difluoromethoxy)-5-ethylphenyl)propan-1-one
• CAS No: 1806383-65-2
• MF: C₁₂H₁₃BrF₂O₂
• MW: 307.131230115891
• CID: 4793290
• Update Time: 2025-06-14

3-Bromo-1-(3-(difluoromethoxy)-5-ethylphenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-1-(3-(difluoromethoxy)-5-ethylphenyl)propan-1-one

• Inchi： 1S/C12H13BrF2O2/c1-2-8-5-9(11(16)3-4-13)7-10(6-8)17-12(14)15/h5-7,12H,2-4H2,1H3
• InChI Key： XBGRHUXDOZVSKK-UHFFFAOYSA-N
• SMILES： BrCCC(C1=CC(=CC(=C1)CC)OC(F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 249
• XLogP3: 4
• Topological Polar Surface Area: 26.3

Additional information on 3-Bromo-1-(3-(difluoromethoxy)-5-ethylphenyl)propan-1-one

Comprehensive Overview of 3-Bromo-1-(3-(difluoromethoxy)-5-ethylphenyl)propan-1-one (CAS No. 1806383-65-2)

The compound 3-Bromo-1-(3-(difluoromethoxy)-5-ethylphenyl)propan-1-one (CAS No. 1806383-65-2) is a specialized organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including a difluoromethoxy group and a bromopropanone moiety, make it a valuable intermediate for synthesizing bioactive compounds. Researchers are increasingly interested in this chemical due to its versatility in drug discovery and material science applications.

In recent years, the demand for fluorinated compounds like 3-Bromo-1-(3-(difluoromethoxy)-5-ethylphenyl)propan-1-one has surged, driven by their enhanced metabolic stability and bioavailability. This aligns with the growing trend of precision medicine and targeted drug delivery, where fluorinated molecules play a pivotal role. The compound's CAS No. 1806383-65-2 is frequently searched in academic databases, reflecting its relevance in cutting-edge research.

From a synthetic chemistry perspective, the bromo and difluoromethoxy functional groups in 3-Bromo-1-(3-(difluoromethoxy)-5-ethylphenyl)propan-1-one offer multiple sites for further modifications. This adaptability is crucial for developing small-molecule inhibitors and covalent probes, which are hot topics in chemical biology. Its potential applications in kinase inhibitor design and proteolysis-targeting chimeras (PROTACs) are particularly noteworthy.

Environmental and regulatory considerations are also shaping the discourse around compounds like 3-Bromo-1-(3-(difluoromethoxy)-5-ethylphenyl)propan-1-one. With the rise of green chemistry principles, researchers are exploring sustainable synthetic routes for such intermediates. The compound's ethylphenyl backbone further enhances its compatibility with biodegradable materials, making it a candidate for eco-friendly applications.

In summary, 3-Bromo-1-(3-(difluoromethoxy)-5-ethylphenyl)propan-1-one (CAS No. 1806383-65-2) represents a promising scaffold for innovation across multiple scientific disciplines. Its combination of fluorine chemistry and reactive bromine functionality positions it at the forefront of modern chemical research, addressing both academic curiosity and industrial needs.